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Compound of Interest

Compound Name: Monoethylglycinexylidide

Cat. No.: B1676722

An In-depth Technical Guide to Monoethylglycinexylidide (MEGX)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monoethylglycinexylidide (MEGX), also known as Norlidocaine, is the primary and
pharmacologically active metabolite of the widely used local anesthetic and antiarrhythmic
drug, lidocaine.[1][2] It is formed in the liver through oxidative N-deethylation, a process
primarily mediated by the cytochrome P450 enzymes, CYP3A4 and CYP1A2.[3][4] The rate of
MEGX formation serves as a sensitive and valuable biomarker for hepatic function, finding
clinical application in assessing the health of the liver, particularly in the contexts of chronic liver
disease and liver transplantation.[5][6] While its pharmacological actions are similar to
lidocaine, it is generally considered to be less potent.[3][7] This guide provides a
comprehensive overview of the chemical structure, properties, metabolism, and analytical
methodologies related to MEGX.

Chemical Structure and Properties

MEGX is an amino acid amide derivative formed from the components 2,6-dimethylaniline and
N-ethylglycine.[2][8]

Chemical Structure:
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Figure 1: 2D Chemical Structure of Monoethylglycinexylidide

Physicochemical Properties

The following tables summarize the key physicochemical properties of

monoethylglycinexylidide and its commonly used hydrochloride salt.

Table 1: Physicochemical Properties of Monoethylglycinexylidide (Free Base)

Property Value Reference(s)
N-(2,6-dimethylphenyl)-2-
UPAC Name (et;ylamino)aZeF;amiZ(: 2l
Synonyms Norlidocaine, -MEGX, 1]
Ethylglycylxylidide
CAS Number 7728-40-7 [8]
Molecular Formula C12H18N20 [2]
Molecular Weight 206.28 g/mol [2]
Appearance White to beige powder/solid [8]
Boiling Point 335.6 £ 30.0 °C (Predicted) [8]
Density 1.047 + 0.06 g/cm? (Predicted) [8]
Water Solubility 10 mg/mL [8]
Solubility (pH 7.4) 25.2 pg/mL [2]

pKa

8.04 (Predicted)

[8]

Table 2: Properties of Monoethylglycinexylidide Hydrochloride
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Property Value Reference(s)
CAS Number 7729-94-4 [4][5]
Molecular Formula C12H18N20 « HCI [4]

Formula Weight 242.7 g/mol [4]

Melting Point 242-245 °C [8]

DMF: 1 mg/mL, DMSO: 5
Solubility mg/mL, Ethanol: 2 mg/mL, [4]
PBS (pH 7.2): 5 mg/mL

Metabolism and Pharmacokinetics

MEGX is the initial and major metabolite in the biotransformation of lidocaine.[3] The metabolic
cascade is a critical aspect of lidocaine's pharmacokinetics and toxicology.

Metabolic Pathway

Lidocaine is rapidly metabolized in the liver, with approximately 90% of the parent drug being
converted. The primary pathway is N-dealkylation, which produces MEGX. This reaction is
catalyzed mainly by CYP3A4 and, to a lesser extent, CYP1A2. MEGX is an active metabolite,
possessing antiarrhythmic and convulsant properties, although it is about 80-90% as potent as
lidocaine.[1][7] MEGX is subsequently metabolized further via a second N-dealkylation to the
inactive metabolite, glycinexylidide (GX).[1]
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Hydrolysis
CYP3A4, CYP1A2
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Hepatic Metabolism

Other Metabolites
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(N-de-ethylation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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